Cas no 2171778-86-0 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxan-4-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxan-4-yl}acetic acid
• CAS No: 2171778-86-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5949325
• PubChem ID: 165578767
• Update Time: 2025-05-20

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxan-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxan-4-yl}acetic acid
• 2171778-86-0
• EN300-1529662
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxan-4-yl}acetic acid

• Inchi： 1S/C25H28N2O6/c1-16(23(30)27-25(14-22(28)29)10-12-32-13-11-25)26-24(31)33-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： OAGWOFHVGQEGCR-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)O)(CC1)NC(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxan-4-yl}acetic acid

Introduction to 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxan-4-yl}acetic Acid (CAS No: 2171778-86-0)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxan-4-yl}acetic acid, commonly referred to as CAS No: 2171778-86-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a propanamide moiety, and an oxane ring system. The presence of these functional groups makes it a versatile molecule with applications ranging from peptide synthesis to drug delivery systems.

The Fmoc group is a well-known protecting group in peptide chemistry, widely used for solid-phase synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a propanamide moiety. This arrangement suggests that the compound could serve as an intermediate in the synthesis of more complex molecules, particularly peptides or peptide analogs.

The oxane ring system in this compound adds another layer of complexity and functionality. Oxane, also known as tetrahydropyran, is a six-membered cyclic ether commonly found in natural products and synthetic molecules. Its inclusion in this compound likely enhances the molecule's stability and solubility properties, making it more suitable for biological applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature due to the combination of hydrophilic Fmoc and hydrophobic propanamide groups. This property could be exploited to develop targeted drug delivery systems with improved bioavailability and reduced side effects.

In addition to its role in drug delivery, this compound has shown promise in the field of materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which can be used to create functional surfaces with tailored properties. For instance, SAMs formed by this compound have demonstrated excellent resistance to protein adsorption, making them ideal candidates for biomedical devices such as implants and biosensors.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The key steps include the coupling of the Fmoc group to an amino acid derivative, followed by cyclization to form the oxane ring system. The entire process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From a pharmacological perspective, this compound has been studied for its potential as a prodrug or drug carrier. Prodrugs are inactive compounds that are converted into active drugs within the body, offering advantages such as improved stability and reduced toxicity during administration. The presence of labile bonds within this compound's structure suggests that it could be designed as a prodrug for controlled drug release.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of this compound using molecular modeling techniques. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for determining its suitability as a therapeutic agent or drug carrier.

In conclusion, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxan-4-yl}acetic acid (CAS No: 2171778-86-) is a multifaceted compound with diverse applications in chemistry and pharmacology. Its unique structure endows it with properties that make it suitable for use in peptide synthesis, drug delivery systems, materials science, and beyond. As research continues to uncover new applications for this compound, it holds great promise for advancing both academic research and industrial applications.